Cas no 53943-04-7 (Benzene, [[2-(phenylsulfinyl)ethyl]thio]-)

• Product Name: Benzene, [[2-(phenylsulfinyl)ethyl]thio]-
• CAS No: 53943-04-7
• MF: C₁₄H₁₄OS₂
• MW: 262.390361309052
• CID: 356013
• PubChem ID: 12338419
• Update Time: 2025-04-19

Benzene, [[2-(phenylsulfinyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-(phenylsulfinyl)ethyl]thio]-
• 2-(benzenesulfinyl)ethylsulfanylbenzene
• DTXSID70491663
• {[2-(Benzenesulfinyl)ethyl]sulfanyl}benzene
• 53943-04-7

• Inchi： 1S/C14H14OS2/c15-17(14-9-5-2-6-10-14)12-11-16-13-7-3-1-4-8-13/h1-10H,11-12H2
• InChI Key： ZPBJLEPCSURKDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 262.04872
• Monoisotopic Mass: 262.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 17.07